Cas no 69679-31-8 (Benzoicacid, 4-hydroxy-, undecyl ester)

• Product Name: Benzoicacid, 4-hydroxy-, undecyl ester
• CAS No: 69679-31-8
• MF: C₁₈H₂₈O₃
• MW: 292.413125991821
• CID: 529750
• PubChem ID: 328880
• Update Time: 2025-04-19

Benzoicacid, 4-hydroxy-, undecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-hydroxy-, undecyl ester
• undecyl 4-hydroxybenzoate
• NSC 309821
• NSC309821
• NSC-309821
• DTXSID00316976
• SCHEMBL18187564
• 69679-31-8

• Inchi： 1S/C18H28O3/c1-2-3-4-5-6-7-8-9-10-15-21-18(20)16-11-13-17(19)14-12-16/h11-14,19H,2-10,15H2,1H3
• InChI Key： VNHZHSYTJBADIV-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)O)=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 292.20394
• Monoisotopic Mass: 292.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters